Cas no 840481-79-0 (Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-)
840481-79-0 structure
Product Name:Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-
CAS No:840481-79-0
MF:C15H12N2OS
MW:268.333581924438
CID:4209546
PubChem ID:59656659
Update Time:2025-04-24
Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-
- 840481-79-0
- VJDVDLZWSACQSP-UHFFFAOYSA-N
- benzo[b]thiophene-2-carboxamide,3-amino-5-phenyl-
- SCHEMBL5114512
- 3-amino-5-phenyl-benzo[b]thiophene-2-carboxylic acid amide
-
- Inchi: 1S/C15H12N2OS/c16-13-11-8-10(9-4-2-1-3-5-9)6-7-12(11)19-14(13)15(17)18/h1-8H,16H2,(H2,17,18)
- InChI Key: VJDVDLZWSACQSP-UHFFFAOYSA-N
- SMILES: C12=CC=C(C3=CC=CC=C3)C=C1C(N)=C(C(N)=O)S2
Computed Properties
- Exact Mass: 268.06703418Da
- Monoisotopic Mass: 268.06703418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 97.4Ų
Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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